Maleic Acid Monomethyl Ester (~90per cent)

• CAS No.: 3052-50-4
• Product Name: Maleic Acid Monomethyl Ester (~90per cent)
• Molecular Formula: C5H6O4
• Molecular Weight: 130.1 g/mol
• IUPAC Name: (Z)-4-methoxy-4-oxobut-2-enoic acid
• Standard InChI: InChI=1S/C5H6O4/c1-9-5(8)3-2-4(6)7/h2-3H,1H3,(H,6,7)/b3-2-
• Standard InChIKey: NKHAVTQWNUWKEO-IHWYPQMZSA-N
• Isomeric SMILES: COC(=O)/C=C\C(=O)O
• SMILES: COC(=O)C=CC(=O)O
• Canonical SMILES: COC(=O)C=CC(=O)O
• Melting Point: 144.5°C
• Physical Description: Solid
• Description: Methyl hydrogen fumarate, also known as mono-methyl fumarate or fumaric acid, methyl ester, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Methyl hydrogen fumarate exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). Methyl hydrogen fumarate has been primarily detected in urine. Within the cell, methyl hydrogen fumarate is primarily located in the cytoplasm. Outside of the human body, methyl hydrogen fumarate can be found in herbs and spices. This makes methyl hydrogen fumarate a potential biomarker for the consumption of this food product.
• Synonyms: (2Z)-2-Butenedioic Acid 1-Methyl Ester; (2Z)-2-Butenedioic Acid Monomethyl Ester ; ; Maleic Acid Methyl Ester; (Z)-4-Methoxy-4-oxobut-2-enoic Acid; (Z)-4-Methoxy-4-oxobut-2-enoic Acid; Hydrogen Methyl Maleate; Methyl Hydrogen (2Z)-2-Butendioate; Meth
• PubChem Compound: 5354456
• Last Modified: Nov 11 2021